Cas no 1168133-05-8 (3-Phenylphenazopyridine)

• Product Name: 3-Phenylphenazopyridine
• CAS No: 1168133-05-8
• MF: C₁₇H₁₅N₅
• MW: 289.334502458572
• CID: 2086480
• Update Time: 2025-05-20

3-Phenylphenazopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Phenylphenazopyridine
• RBGZGPSVFJKROH-QURGRASLSA-N
• Phenazopyridine Impurity 1
• Phenazopyridine Impurity 2
• Phenazopyridine Impurity 8
• 3-phenyl-5-(phenyldiazenyl)pyridine-2,6-diamine hydrochloride
• 3-Phenyl-5-(2-phenyldiazenyl)-2,6-pyridinediamine

• Inchi： 1S/C17H15N5/c18-16-14(12-7-3-1-4-8-12)11-15(17(19)20-16)22-21-13-9-5-2-6-10-13/h1-11H,(H4,18,19,20)
• InChI Key： RBGZGPSVFJKROH-UHFFFAOYSA-N
• SMILES： C1(N)=NC(N)=C(N=NC2=CC=CC=C2)C=C1C1=CC=CC=C1

Additional information on 3-Phenylphenazopyridine

3-Phenylphenazopyridine (CAS No. 1168133-05-8): A Comprehensive Overview

3-Phenylphenazopyridine (CAS No. 1168133-05-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential for various applications, particularly in the development of new therapeutic agents. This comprehensive overview aims to provide an in-depth understanding of 3-Phenylphenazopyridine, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

3-Phenylphenazopyridine is a heterocyclic compound with a molecular formula of C₁₉H₁₄N₂. Its molecular weight is approximately 270.32 g/mol. The compound features a phenyl group attached to a phenazopyridine core, which consists of a pyridine ring fused to a benzene ring with an additional nitrogen atom. This unique structural arrangement contributes to the compound's stability and reactivity, making it an interesting candidate for various chemical and biological studies.

The physical properties of 3-Phenylphenazopyridine include a melting point of around 200°C and a solubility profile that varies depending on the solvent. It is generally insoluble in water but shows good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties are crucial for its use in laboratory settings and pharmaceutical formulations.

Synthesis and Preparation

The synthesis of 3-Phenylphenazopyridine can be achieved through several methods, each with its own advantages and limitations. One common approach involves the condensation of 2-aminophenol with benzaldehyde followed by cyclization to form the phenazopyridine core. The phenyl group can then be introduced through various coupling reactions, such as Suzuki coupling or Ullmann coupling, using appropriate phenyl halides or boronic acids.

A recent study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method for 3-Phenylphenazopyridine, which significantly reduces reaction time and improves yield. This method involves the sequential addition of reagents under mild conditions, making it suitable for large-scale production. The development of efficient synthetic routes is essential for the practical application of this compound in drug discovery and development.

Biological Activities and Potential Applications

3-Phenylphenazopyridine has been extensively studied for its biological activities, particularly its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

A study published in the journal Cancer Research demonstrated that 3-Phenylphenazopyridine selectively targets cancer cells while sparing normal cells, suggesting its potential as a safer therapeutic option. Additionally, the compound has been shown to enhance the efficacy of existing chemotherapy drugs by sensitizing cancer cells to treatment.

Beyond its anticancer properties, 3-Phenylphenazopyridine has also been investigated for its neuroprotective effects. Preclinical studies have indicated that this compound can reduce oxidative stress and inflammation in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 3-Phenylphenazopyridine into clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetics of this compound in humans. Preliminary data from these trials have shown favorable outcomes, with no significant adverse effects reported at therapeutic doses.

The future prospects for 3-Phenylphenazopyridine are promising, with ongoing research focused on optimizing its formulation and delivery methods to enhance its therapeutic potential. Additionally, efforts are being made to identify biomarkers that can predict patient response to this treatment, which could lead to more personalized medicine approaches.

Conclusion

In conclusion, 3-Phenylphenazopyridine (CAS No. 1168133-05-8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in advancing medical treatments for cancer and neurodegenerative diseases.